Cas no 1361887-06-0 (5-Chloro-3-(2,3-dichlorophenyl)picolinic acid)

• Product Name: 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid
• CAS No: 1361887-06-0
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926892
• Update Time: 2025-10-25

5-Chloro-3-(2,3-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-6-4-8(11(12(17)18)16-5-6)7-2-1-3-9(14)10(7)15/h1-5H,(H,17,18)
• InChI Key： YCHVLISGTSIWNC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(=CN=C1C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid

Introduction to 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid (CAS No. 1361887-06-0)

5-Chloro-3-(2,3-dichlorophenyl)picolinic acid, identified by its Chemical Abstracts Service (CAS) number 1361887-06-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid, particularly the presence of chlorine atoms at specific positions on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid consists of a pyridine ring substituted with a chloro group at the 5-position and a dichlorophenyl group at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The compound's solubility, stability, and metabolic profile are also critical factors that determine its suitability for various applications in drug discovery and synthesis.

In recent years, there has been growing interest in picolinic acid derivatives due to their potential roles in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid has been studied for its ability to interact with enzymes and receptors involved in these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, which could translate into therapeutic benefits. For instance, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an intermediate in the synthesis of novel pharmacological agents.

The synthesis of 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of chlorine atoms at the 2 and 3 positions of the phenyl ring is a critical step in determining the compound's overall reactivity and biological activity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic approaches are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid is its potential as a lead compound in drug discovery. Researchers have leveraged its structural framework to develop analogs with enhanced potency and selectivity. By modifying specific functional groups or introducing additional substituents, scientists can fine-tune the biological properties of this compound. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

The pharmacological profile of 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid has been investigated through both in vitro and in vivo studies. These investigations have revealed promising results regarding its interaction with various biological targets. For example, studies have shown that this compound may inhibit key enzymes involved in cancer cell proliferation and survival. Additionally, its ability to modulate inflammatory pathways has raised interest in its potential application as an anti-inflammatory agent. These findings underscore the importance of continued research into this compound's therapeutic potential.

From a chemical biology perspective, 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid serves as a valuable tool for understanding the mechanisms underlying various diseases. By studying how this compound interacts with biological systems, researchers can gain insights into the molecular basis of pathogenesis. This knowledge can then be translated into the development of more effective treatments targeting specific disease pathways.

The future directions for research on 5-Chloro-3-(2,3-dichlorophenyl)picolinic acid include exploring its pharmacokinetic properties and evaluating its safety profile in preclinical studies. Understanding how the body processes this compound will be crucial for determining its feasibility as a drug candidate. Furthermore, investigating its interactions with other molecules may uncover new therapeutic applications or reveal potential side effects.

In conclusion,5-Chloro-3-(2,3-dichlorophenyl)picolinic acid (CAS No. 1361887-06-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new insights into its properties and applications,5-Chloro-3-(2,3-dichlorophenyl)picolinic acid is poised to play an important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.